Cas no 77332-83-3 (2-(3-chloropyridin-4-yl)propan-2-ol)

• Product Name: 2-(3-chloropyridin-4-yl)propan-2-ol
• CAS No: 77332-83-3
• MF: C₈H₁₀ClNO
• MW: 171.624101161957
• MDL: MFCD19690066
• CID: 840717
• PubChem ID: 12602204
• Update Time: 2025-05-21

2-(3-chloropyridin-4-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloropyridin-4-yl)propan-2-ol
• AK-93512
• ANW-53395
• BD230897
• CTK8B6397
• KB-221737
• 3-Chloro-α,α-dimethyl-4-pyridinemethanol
• 2-(3-Chloro-4-pyridyl)-2-propanol
• EN300-316879
• CDA33283
• MFCD19690066
• CS-0455718
• N12769
• SY023924
• SB84598
• 77332-83-3
• AKOS015999496
• A865283
• DTXSID10504044
• DB-116258

• MDL： MFCD19690066
• Inchi： 1S/C8H10ClNO/c1-8(2,11)6-3-4-10-5-7(6)9/h3-5,11H,1-2H3
• InChI Key： GJJYWHIVFFPTGV-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1C(C)(C)O

Computed Properties

• Exact Mass: 171.0450916g/mol
• Monoisotopic Mass: 171.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• Density: 1.206±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 77-78 ºC
• Boiling Point: 285.4±25.0 ºC (760 Torr),
• Flash Point: 126.4±23.2 ºC,
• Solubility: Slightly soluble (13 g/l) (25 º C),

Additional information on 2-(3-chloropyridin-4-yl)propan-2-ol

Comprehensive Guide to 2-(3-Chloropyridin-4-yl)propan-2-ol (CAS No. 77332-83-3): Properties, Applications, and Market Insights

2-(3-Chloropyridin-4-yl)propan-2-ol (CAS No. 77332-83-3) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This compound, characterized by its unique chloropyridine and propanol functional groups, serves as a versatile intermediate in the synthesis of various high-value chemicals. Its molecular structure, which combines a 3-chloropyridine ring with a tertiary alcohol, makes it particularly useful in medicinal chemistry and agrochemical applications.

The growing interest in 2-(3-Chloropyridin-4-yl)propan-2-ol is driven by its role in the development of novel pharmaceuticals and crop protection agents. Researchers and manufacturers are increasingly exploring its potential as a building block for active pharmaceutical ingredients (APIs) and herbicides. With the rise of precision agriculture and targeted drug delivery systems, compounds like 2-(3-Chloropyridin-4-yl)propan-2-ol are becoming indispensable in modern science.

One of the key advantages of 2-(3-Chloropyridin-4-yl)propan-2-ol is its stability under various reaction conditions, making it a reliable intermediate in multi-step syntheses. Its chloropyridine moiety is particularly valuable for introducing nitrogen-containing heterocycles into more complex molecules, a common requirement in drug design. Additionally, the tertiary alcohol group offers opportunities for further functionalization, enabling the creation of diverse derivatives with tailored properties.

In the pharmaceutical sector, 2-(3-Chloropyridin-4-yl)propan-2-ol has shown promise in the development of central nervous system (CNS) drugs and anti-inflammatory agents. The compound's ability to modulate biological activity through its pyridine ring makes it a valuable scaffold for medicinal chemists. Recent studies have also explored its potential in cancer research, particularly in the design of kinase inhibitors that target specific signaling pathways.

The agrochemical industry has similarly benefited from the applications of 2-(3-Chloropyridin-4-yl)propan-2-ol. Its derivatives are being investigated for their efficacy as neonicotinoid alternatives, addressing growing concerns about environmental impact and bee health. As regulatory pressures increase, the demand for safer, more sustainable crop protection solutions has put chloropyridine-based compounds in the spotlight.

From a market perspective, the global demand for 2-(3-Chloropyridin-4-yl)propan-2-ol is expected to grow steadily, driven by advancements in green chemistry and custom synthesis. Manufacturers are investing in more efficient production methods to meet the needs of pharmaceutical and agrochemical clients. The compound's compatibility with flow chemistry and continuous processing technologies makes it particularly attractive for modern production facilities.

Quality control and regulatory compliance are critical considerations when working with 2-(3-Chloropyridin-4-yl)propan-2-ol. Reputable suppliers provide comprehensive certificates of analysis (CoA) and ensure adherence to Good Manufacturing Practices (GMP) standards. Researchers should verify the purity and stability of the compound before use, especially when employing it in sensitive applications like drug discovery or formulation development.

Storage and handling recommendations for 2-(3-Chloropyridin-4-yl)propan-2-ol typically include protection from moisture and extreme temperatures. While the compound is generally stable under normal conditions, proper chemical storage protocols should be followed to maintain its integrity over time. Material Safety Data Sheets (MSDS) provide detailed guidance on safe handling procedures.

The future of 2-(3-Chloropyridin-4-yl)propan-2-ol research appears promising, with ongoing investigations into its potential applications in material science and catalysis. Its unique structural features make it a candidate for developing novel ligands in coordination chemistry and functional materials with specific electronic properties. As synthetic methodologies continue to advance, we can expect to see even more innovative uses for this versatile compound.

For researchers and industry professionals seeking reliable information about 2-(3-Chloropyridin-4-yl)propan-2-ol, it's essential to consult up-to-date scientific literature and reputable suppliers. The compound's growing importance in multiple sectors underscores the need for accurate technical data and practical application guidance. As the chemical industry evolves toward more sustainable practices, 77332-83-3 will likely play an increasingly significant role in the development of next-generation chemical solutions.